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Compound of Interest |

4-(N,N-
Compound Name: Dimethylaminocarbonyl)phenylbor

onic acid

Cat. No.: B151642

Safe Handling and Disposal of 4-(N,N-
Dimethylaminocarbonyl)phenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
4-(N,N-Dimethylaminocarbonyl)phenylboronic acid. Adherence to these procedures is
critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Physicochemical
Properties

While specific toxicity data for 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid is not
readily available, it should be handled as a hazardous chemical.[1] Boronic acids, as a class,
can be irritants. The Safety Data Sheet (SDS) for similar compounds indicates potential for skin
and eye irritation.[2]
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Property Value

Molecular Formula C9H12BNO3[3]
Molecular Weight 193.007 g/mol [3]
Purity 95%(3]
Appearance Solid (powder)

Keep containers tightly closed in a dry, cool, and
Storage )
well-ventilated place.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.[5] The
following PPE is mandatory when handling 4-(N,N-Dimethylaminocarbonyl)phenylboronic
acid:

PPE Category Specifications Rationale

] Chemical splash goggles or a Protects against dust particles
Eye and Face Protection

face shield.[6] and splashes.
_ Chemical-resistant gloves Prevents skin contact and
Hand Protection o o
(e.g., nitrile).[7] potential irritation.[2]
) Alab coat or chemical- Protects skin and personal
Body Protection ] ) o
resistant apron.[8] clothing from contamination.[9]

Use a NIOSH/MSHA or
European Standard EN 149

Respiratory Protection approved respirator if dust

Prevents inhalation of airborne

o ) ) particles.
formation is likely or if working

outside of a fume hood.[4][8]

Operational Plan: Step-by-Step Handling
Procedures

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.boronmolecular.com/catalogue/4-nn-dimethylaminocarbonylphenylboronic-acid-405520-68-5-BM780/
https://www.boronmolecular.com/catalogue/4-nn-dimethylaminocarbonylphenylboronic-acid-405520-68-5-BM780/
https://www.boronmolecular.com/catalogue/4-nn-dimethylaminocarbonylphenylboronic-acid-405520-68-5-BM780/
https://www.fishersci.com/store/msds?partNumber=AC454260010&countryCode=US&language=en
https://www.acsmaterial.com/blog-detail/ppe-and-safety-for-chemical-handling.html
https://www.benchchem.com/product/b151642?utm_src=pdf-body
https://www.benchchem.com/product/b151642?utm_src=pdf-body
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://www.fishersci.com/store/msds?partNumber=AC444960050&countryCode=US&language=en
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://www.newreachglobal.com/ppe-for-chemical-handling/
https://www.fishersci.com/store/msds?partNumber=AC454260010&countryCode=US&language=en
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Ventilation: All handling of 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid powder
should be conducted in a certified chemical fume hood to minimize inhalation exposure.[10]
Ensure the fume hood has proper airflow.[10]

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.[4]

» Upon receipt, inspect the container for any damage.
» Label the container with the date of receipt and the user's initials.[11]

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.[4]

e Preparation: Before handling, ensure all necessary PPE is donned correctly.[10]
e Weighing:
o Use a balance inside the fume hood to weigh the desired amount of the compound.

o To minimize waste, weigh out only the amount of chemical you will need.[11][12] Do not
return excess chemical to the original container.[13][14]

o Use a spatula or scoopula for transferring the solid.[11] Avoid creating dust.[4]
e Transferring:

o When transferring the powder to a reaction vessel, use a powder funnel to prevent spills.
[14]

o If any residue remains on the weighing boat, it can be rinsed into the reaction vessel with
a small amount of the reaction solvent.[14]

o Keep containers closed when not in use.[7]

Disposal Plan

Chemical waste must be managed responsibly to protect personnel and the environment.[15]
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» Waste Identification: 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid and any
materials contaminated with it (e.g., gloves, weighing paper, pipette tips) should be treated
as hazardous chemical waste.[1]

e Containerization:

o Collect solid waste in a designated, leak-proof, and clearly labeled hazardous waste
container.[1]

o The label should include "Hazardous Waste," the full chemical name, and any known
hazards.[1]

o Do not mix boronic acid waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.[1]

o Keep liquid and solid waste separate.[15]

e Consult Guidelines: Always adhere to your institution's EHS guidelines and local regulations
for hazardous waste disposal.[1]

o Waste Pickup: Arrange for the collection of the hazardous waste container by your
institution's authorized waste management service.

Emergency Procedures

e Spill:

[¢]

If a spill occurs within the fume hood, contain it.[10]

o

Wear appropriate PPE, including respiratory protection, to clean up the spill.[10]

o

Use an absorbent material to collect the spilled solid, and place it in the designated
hazardous waste container.[10]

o

Clean the spill area thoroughly.

e EXxposure:
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[e]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[16]

o

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[16]

o

Inhalation: Move the individual to fresh air.[17]

[¢]

Ingestion: Rinse mouth with water. Do not induce vomiting.[16]

[¢]

In all cases of exposure, seek medical attention.[16]

Chemical Handling Workflow
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Preparation Emergency Response
Consult SDS and Lab Protocols Spill Occurs Exposure Occurs
Don Appropriate PPE Follow Emergency Procedures
(Goggles, Gloves, Lab Coat) (Spill Cleanup / First Aid)
Verify Fume Hood Operation Report Incident to Supervisor

l

Prepare Work Area and Equipment

Start Handling

Handling
\

Retrieve Chemical from Storage

l

Weigh Required Amount in Fume Hood

l

Transfer Chemical to Reaction Vessel

Generate Waste

\ Waste Disposal

Segregate Contaminated Materials
(Gloves, Weigh Paper)

\

Place in Labeled Hazardous Waste Container

;

Store Waste Container in Designated Area

Arrange for EHS Waste Pickup

Close Container and Return to Storage

Click to download full resolution via product page

Caption: Workflow for handling 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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